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Compound of Interest

Compound Name: (R)-CPP

Cat. No.: B152872 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the preparation of (R)-CPP stock

solutions for various experimental applications. (R)-CPP is a potent and selective competitive

N-methyl-D-aspartate (NMDA) receptor antagonist, making it a valuable tool in neuroscience

research.[1] Proper preparation and storage of (R)-CPP solutions are critical for obtaining

reliable and reproducible experimental results.

Chemical and Physical Properties
(R)-CPP, with the full chemical name 3-((R)-2-Carboxypiperazin-4-yl)-propyl-1-phosphonic

acid, is the more active isomer of the NMDA antagonist CPP. It exhibits some selectivity for

NMDA receptors containing the GluN2A subunit.
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Property Value Source(s)

Molecular Weight 252.21 g/mol

Formula C₈H₁₇N₂O₅P

Appearance Off-white to yellow solid [2]

Solubility Soluble in water to 100 mM [3][4]

Storage (Solid) Desiccate at room temperature [3]

Storage (Solutions)
-20°C for up to 1 month or

-80°C for up to 6 months
[2][3][5]

Experimental Protocols
Protocol 1: Preparation of a 100 mM Aqueous Stock
Solution
This protocol describes the preparation of a high-concentration stock solution of (R)-CPP in

water, suitable for dilution into various experimental buffers.

Materials:

(R)-CPP powder

Sterile, deionized, or distilled water

Calibrated balance

Appropriate volumetric flask

Vortex mixer or sonicator

Sterile microcentrifuge tubes or cryovials

Procedure:
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Calculate the required mass of (R)-CPP. Based on a molecular weight of 252.21 g/mol , to

prepare 1 mL of a 100 mM stock solution, 25.22 mg of (R)-CPP is required.

Weigh the (R)-CPP powder accurately using a calibrated balance and transfer it to the

volumetric flask.

Add a portion of the sterile water to the flask (approximately 70-80% of the final volume).

Dissolve the (R)-CPP by vortexing or sonicating the solution until all the powder is

completely dissolved.

Bring the solution to the final volume with sterile water.

Aliquot the stock solution into sterile microcentrifuge tubes or cryovials in volumes

appropriate for your experiments to avoid repeated freeze-thaw cycles.

Store the aliquots at -20°C for short-term storage (up to 1 month) or -80°C for long-term

storage (up to 6 months).[2][3][5]

Protocol 2: Preparation of Working Solutions for In Vitro
Electrophysiology
This protocol outlines the dilution of the 100 mM stock solution to a working concentration for

use in electrophysiological recordings, such as patch-clamp experiments.

Materials:

100 mM (R)-CPP stock solution

Artificial cerebrospinal fluid (aCSF) or other appropriate recording buffer

Sterile microcentrifuge tubes

Calibrated pipettes

Procedure:

Thaw an aliquot of the 100 mM (R)-CPP stock solution at room temperature.
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Calculate the volume of stock solution needed to achieve the desired final concentration in

your recording buffer. For example, to prepare 1 mL of a 10 µM working solution, add 0.1 µL

of the 100 mM stock solution to 999.9 µL of aCSF.

Prepare the working solution fresh on the day of the experiment.

Filter the working solution through a 0.22 µm syringe filter before perfusion into the recording

chamber to ensure sterility and remove any potential precipitates.[2][5]

Protocol 3: Preparation of (R)-CPP Solution for In Vivo
Administration
This protocol details the preparation of (R)-CPP for systemic administration in animal models.

Materials:

(R)-CPP powder

Sterile saline (0.9% NaCl) or phosphate-buffered saline (PBS)

Calibrated balance

Sterile volumetric flask or conical tube

Vortex mixer or sonicator

Sterile syringes and needles for administration

Procedure:

Determine the desired dose and injection volume. For example, a common dose for in vivo

studies might be in the range of 1-10 mg/kg.

Calculate the required concentration of the (R)-CPP solution. For a 10 mg/kg dose in a

mouse with an injection volume of 10 mL/kg, a 1 mg/mL solution is needed.

Weigh the appropriate amount of (R)-CPP powder and dissolve it in sterile saline or PBS to

the final calculated volume.
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Ensure complete dissolution by vortexing or sonicating.

Draw the solution into a sterile syringe for administration (e.g., intraperitoneal injection).

Solutions for in vivo use should be prepared fresh on the day of the experiment.
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Caption: NMDA Receptor signaling pathway and the inhibitory action of (R)-CPP.
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Caption: General experimental workflow for using (R)-CPP.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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